Cas no 904923-60-0 (4-chloro-N-methoxy-N,3-dimethylbenzamide)

• Product Name: 4-chloro-N-methoxy-N,3-dimethylbenzamide
• CAS No: 904923-60-0
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5073687
• Update Time: 2025-10-12

4-chloro-N-methoxy-N,3-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-methoxy-N,3-dimethylbenzamide
• Benzamide, 4-chloro-N-methoxy-N,3-dimethyl-

• Inchi： 1S/C10H12ClNO2/c1-7-6-8(4-5-9(7)11)10(13)12(2)14-3/h4-6H,1-3H3
• InChI Key： BMAQQBYNHFYZEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N(C)OC)=O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-methoxy-N,3-dimethylbenzamide

Recent Advances in the Study of 4-chloro-N-methoxy-N,3-dimethylbenzamide (CAS: 904923-60-0)

4-chloro-N-methoxy-N,3-dimethylbenzamide (CAS: 904923-60-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active ingredient in the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-chloro-N-methoxy-N,3-dimethylbenzamide is its role in the synthesis of bioactive molecules. Recent publications have demonstrated its utility as a building block in the construction of complex pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed its use in the synthesis of kinase inhibitors, showcasing its versatility in medicinal chemistry. The compound's unique structural features, including the chloro and methoxy substituents, contribute to its reactivity and selectivity in various chemical transformations.

In addition to its synthetic applications, 4-chloro-N-methoxy-N,3-dimethylbenzamide has been investigated for its biological activity. Preliminary in vitro studies have suggested that it may exhibit moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. Researchers have also explored its potential as a scaffold for the development of anti-cancer agents, with some derivatives showing promising activity against specific cancer cell lines. These findings underscore the compound's relevance in the ongoing search for new therapeutic options.

Another area of interest is the compound's pharmacokinetic properties. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding how the compound behaves in biological systems and for optimizing its structure to enhance drug-like properties. For example, modifications to the methoxy group have been shown to influence the compound's metabolic stability, offering a potential avenue for improving its bioavailability.

Despite these promising developments, challenges remain in the study of 4-chloro-N-methoxy-N,3-dimethylbenzamide. One of the key limitations is the need for more comprehensive in vivo studies to validate its therapeutic potential. Additionally, the compound's mechanism of action at the molecular level is not yet fully understood, necessitating further mechanistic investigations. Future research directions may include the exploration of its interactions with specific protein targets and the development of more potent analogs.

In conclusion, 4-chloro-N-methoxy-N,3-dimethylbenzamide (CAS: 904923-60-0) represents a valuable compound in the field of chemical biology and pharmaceutical research. Its synthetic versatility, biological activity, and potential therapeutic applications make it a subject of ongoing interest. As research continues to uncover its properties and mechanisms, this compound may play an increasingly important role in the development of new drugs and therapeutic strategies. This briefing highlights the need for further studies to fully realize its potential and address existing challenges.